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Compound of Interest

Compound Name: Perylene

Cat. No.: B046583

CAS Number: 198-55-0

This technical guide provides an in-depth overview of Perylene, a polycyclic aromatic
hydrocarbon widely utilized by researchers, scientists, and drug development professionals.
Perylene and its derivatives are valued for their exceptional photophysical properties, including
high fluorescence quantum yields and photostability, making them ideal candidates for a range
of applications from bioimaging to organic electronics.

Core Properties and Safety Data

Perylene is a golden yellow crystalline powder. A comprehensive summary of its chemical and
physical properties is provided below, compiled from various sources.

Physicochemical Data
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Property Value Reference(s)
CAS Number 198-55-0 [1112][3]
Molecular Formula C20H12 [1][2]
Molecular Weight 252.32 g/mol [11[2]
Appearance Golden yellow crystalline 1]

powder
Melting Point 271-279 °C [1]
Purity >98% [1]

Insoluble in water; soluble in
Solubility organic solvents like [2]

chloroform and benzene.

Absorption Maximum (Amax) 434 nm [4]

Molar Absorptivity 38,500 M~icm~t at 435.7 nm [4]

Safety Data Sheet Summary

Perylene is considered a hazardous substance and requires careful handling. The following
table summarizes key safety information from its Safety Data Sheet (SDS).
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Hazard Category

Description

Precautionary Measures

Health Hazards

May be damaging to health if
ingested. Limited evidence of
carcinogenic and mutagenic
effects.[5]

Avoid ingestion and inhalation.

Use in a well-ventilated area.

[5]

Eye & Skin Contact

Not considered a primary
irritant, but direct contact may

cause transient discomfort.[5]

Wear appropriate safety

goggles and gloves.[5]

Fire Hazards

Combustible solid. Dust may
form an explosive mixture with
air.[5]

Avoid generating dust. Use
water spray, carbon dioxide, or

dry chemical for extinction.[5]

Environmental Hazards

Very toxic to aquatic organisms

with long-term effects.[5]

Prevent spillage from entering

drains or water courses.[5]

Use personal protective
equipment (PPE). Avoid

Ensure adequate ventilation.

Handling contact with skin, eyes, and Keep containers securely
clothing. Wash hands sealed when not in use.[5]
thoroughly after handling.[5]

Store in a cool, dry, well-
ventilated area away from Keep container tightly closed.
Storage

incompatible materials such as

strong oxidizing agents.[5]

[5]

Experimental Applications and Protocols

Perylene and its derivatives are versatile tools in research and development. Key applications

include their use as fluorescent probes for bioimaging, in drug delivery systems, and as

components in Organic Light-Emitting Diodes (OLEDS).

Fluorescent Staining of Intracellular Lipid Droplets

Perylene's lipophilic nature makes it an excellent fluorescent probe for staining nonpolar

environments like intracellular lipid droplets.
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This protocol is adapted from methodologies for staining lipid droplets with Perylene
derivatives.[6]

o Cell Culture: Plate cells on coverslips in a petri dish and culture until they reach the desired
confluency.

» Staining Solution Preparation: Prepare a 1-5 pM working solution of a lipophilic Perylene
derivative by diluting a stock solution (e.g., 1 mM in DMSO) in a pre-warmed cell culture
medium.

o Cell Staining: Remove the existing cell culture medium and replace it with the Perylene
staining solution.

 Incubation: Incubate the cells for 15-30 minutes at 37°C in a COz incubator, protected from
light.

o Washing: Gently wash the cells twice with pre-warmed Phosphate-Buffered Saline (PBS) or
fresh culture medium to remove any excess probe.

e Imaging: Immediately image the stained cells using a fluorescence microscope with
appropriate filter sets for Perylene's excitation and emission spectra.
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Plate and Culture Cells

:

Prepare Perylene Staining Solution
(2-5 pM in medium)

:

Replace Medium with Staining Solution

:

Incubate Cells
(15-30 min, 37°C)

:

Wash Cells Twice
(PBS or medium)

Image with Fluorescence Microscope

Click to download full resolution via product page

Caption: Workflow for live-cell lipid droplet staining.

Perylene-Based Nanoparticles for Drug Delivery

Perylene derivatives can be engineered into nanoparticles that serve as carriers for
therapeutic agents, such as anticancer drugs. These nanoparticles can be designed for
triggered drug release and can be tracked via fluorescence.[7]

» Synthesis: A Perylene derivative is chemically conjugated with a drug molecule (e.g.,
chlorambucil) to form a "caged", inactive version of the drug.
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Nanoparticle Formulation: The Perylene-drug conjugate self-assembles into nanoparticles in
an aqueous solution.

Cellular Uptake: The nanoparticles are introduced to a cellular environment and are taken up
by cells. Their intracellular location can be monitored by the fluorescence of the Perylene

core.

Drug Release: A specific trigger, such as light (phototrigger), cleaves the bond between the
Perylene carrier and the drug, releasing the active drug within the cell.

Monitoring Release: The release of the drug can be monitored in real-time as it often leads to
a change in the fluorescence properties of the Perylene carrier.
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Caption: Perylene nanoparticle drug delivery workflow.
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Perylene-Mediated Generation of Reactive Oxygen
Species (ROS)
Recent studies have shown that Perylene derivatives can interact with the mitochondrial

respiratory chain in cancer cells, particularly under hypoxic conditions. This interaction can lead
to the generation of reactive oxygen species (ROS), which can induce cell death.[8]

o Cellular Uptake: Perylene derivatives are taken up by cancer cells.

o Electron Leakage: Within the hypoxic tumor microenvironment, Perylene can accept leaked

electrons from the mitochondrial respiratory chain.

o Radical Anion Formation: This electron transfer reduces the Perylene derivative to a radical

anion.

e ROS Production: The Perylene radical anion reacts with molecular oxygen to produce
superoxide (O27), which can then be converted to other ROS like hydrogen peroxide (H20:2)
and hydroxyl radicals (*OH).

» Apoptosis Induction: The resulting burst of ROS induces oxidative stress, leading to the
activation of apoptotic pathways and ultimately, cell death.
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Caption: Perylene-mediated ROS generation pathway.

This guide provides a foundational understanding of Perylene's properties, safety
considerations, and its application in key research areas. The versatility and robust
photophysical characteristics of Perylene and its derivatives continue to make them valuable
molecules for innovation in science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b046583?utm_src=pdf-body-img
https://www.benchchem.com/product/b046583?utm_src=pdf-body
https://www.benchchem.com/product/b046583?utm_src=pdf-body
https://www.benchchem.com/product/b046583?utm_src=pdf-body
https://www.benchchem.com/product/b046583?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. benchchem.com [benchchem.com]
2. pubs.acs.org [pubs.acs.org]

3. Labelling of liposomes with intercalating perylene fluorescent dyes - PubMed
[pubmed.ncbi.nim.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. Fluorescent probes based on multifunctional encapsulated perylene diimide dyes for
imaging of lipid droplets in live cells - Analyst (RSC Publishing) [pubs.rsc.org]

6. pubs.acs.org [pubs.acs.org]
7. encyclopedia.pub [encyclopedia.pub]

8. Recent Advances in Applications of Fluorescent Perylenediimide and Perylenemonoimide
Dyes in Bioimaging, Photothermal and Photodynamic Therapy - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Perylene: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046583#perylene-cas-number-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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